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Compound of Interest

Compound Name:
[(2-Amino-2-oxoethyl)thio]acetic

acid

Cat. No.: B175270 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides a detailed, step-by-step procedure for the safe disposal of [(2-Amino-2-
oxoethyl)thio]acetic acid, a compound that requires careful handling due to its potential

hazards.

Safety and Hazard Information
[(2-Amino-2-oxoethyl)thio]acetic acid is classified with the following hazards:

Acute Toxicity 4 (Oral): Harmful if swallowed.[1]

Eye Irritation: Causes serious eye irritation.[1]

The compound is a combustible solid, and appropriate safety measures should be taken during

handling and disposal.[1] Personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat, should be worn at all times.

Quantitative Data Summary
Hazard Classification GHS Code Signal Word

Acute Toxicity 4 (Oral) H302 Warning

Eye Irritation H319 Warning
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Data sourced from the Sigma-Aldrich Safety Data Sheet.[1]

Disposal Procedure
The disposal of [(2-Amino-2-oxoethyl)thio]acetic acid must be conducted in accordance with

local, state, and federal regulations. The following is a general procedural guide.

Step 1: Waste Segregation and Collection
Do not mix [(2-Amino-2-oxoethyl)thio]acetic acid with other waste streams, especially

incompatible chemicals. It should be collected in a dedicated, properly labeled hazardous

waste container.

The container must be made of a compatible material, be in good condition, and have a

tightly fitting lid to prevent leaks or spills.[2]

Label the container clearly with the words "Hazardous Waste," the full chemical name "[(2-
Amino-2-oxoethyl)thio]acetic acid," and the associated hazard symbols (e.g., GHS07

pictogram).[1][2]

Step 2: Container Management
Keep the waste container closed at all times, except when adding waste.[2]

Store the container in a designated, well-ventilated, and secure waste accumulation area.

Avoid storing the waste container near heat sources or in direct sunlight.

Step 3: Spill and Decontamination Procedures
In the event of a spill, absorb the material with an inert, non-combustible absorbent material

(e.g., sand, earth).

Collect the absorbed material and place it in the designated hazardous waste container.

Decontaminate the spill area with a suitable cleaning agent.

Rinse empty containers of [(2-Amino-2-oxoethyl)thio]acetic acid three times with a

suitable solvent. The rinsate must be collected and disposed of as hazardous waste.
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Step 4: Final Disposal
Arrange for the collection of the hazardous waste by a licensed environmental waste

management company.

Provide the waste disposal company with the Safety Data Sheet (SDS) for [(2-Amino-2-
oxoethyl)thio]acetic acid.

Do not dispose of [(2-Amino-2-oxoethyl)thio]acetic acid down the drain or in the regular

trash.[3][4] As an organosulfur compound, it requires special disposal considerations, which

may include incineration in a permitted hazardous waste incinerator.[3]

Disposal Workflow Diagram

Step 1: Waste Segregation

Step 2: Container Labeling
(Hazardous Waste, Chemical Name, Hazards)

Collect in dedicated container

Step 3: Secure Storage
(Closed Container, Ventilated Area)

Properly sealed and stored

Step 4: Arrange for Professional Disposal
(Licensed Waste Management)

Once container is full

Step 5: Provide Safety Data Sheet

For safe handling and transport
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Caption: Workflow for the proper disposal of [(2-Amino-2-oxoethyl)thio]acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b175270?utm_src=pdf-body
https://www.benchchem.com/product/b175270?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/KR/ko/product/aldrich/eme00128
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.sciencemadness.org/smwiki/index.php/Proper_disposal_of_chemicals
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b175270#2-amino-2-oxoethyl-thio-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b175270#2-amino-2-oxoethyl-thio-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b175270#2-amino-2-oxoethyl-thio-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b175270#2-amino-2-oxoethyl-thio-acetic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b175270?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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